N-[2-chloro-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide

• IUPAC Name: N-[2-chloro-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C16H13ClN2O2/c1-9-3-6-13-15(7-9)21-16(19-13)11-4-5-12(17)14(8-11)18-10(2)20/h3-8H,1-2H3,(H,18,20)
• InChI Key: WBTUCZNYKGKEEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(O2)C3=CC(=C(C=C3)Cl)NC(=O)C
• Molecular Formula: C16H13ClN2O2
• Molecular Weight: 300.74 g/mol

Description

N-[2-chloro-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide, also known as CBA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. CBA is a synthetic compound that has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of N-[2-chloro-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide is not fully understood, but studies have suggested that it may act by inducing apoptosis in cancer cells, reducing oxidative stress and inflammation-induced neuronal damage, and inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation and induction of apoptosis in cancer cells, reduction of oxidative stress and inflammation-induced neuronal damage, and inhibition of the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-chloro-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide in lab experiments is its potential applications in cancer treatment and neuroprotection. However, one limitation of using this compound is the lack of information on its toxicity and side effects.

Future Directions

For research on N-[2-chloro-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide include investigating its potential applications in other areas, such as cardiovascular disease and diabetes. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential toxicity and side effects.

Synthesis Methods

N-[2-chloro-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide can be synthesized using different methods, including the reaction of 2-chloro-5-nitrobenzoic acid with 6-methyl-2-aminobenzoxazole in the presence of acetic anhydride and triethylamine. The resulting product is then reduced using sodium borohydride to yield this compound. Other methods of synthesis include the reaction of 2-chloro-5-nitrobenzoic acid with 6-methyl-2-aminobenzoxazole in the presence of phosphorus oxychloride and thionyl chloride.

Scientific Research Applications

N-[2-chloro-5-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide has been studied for its potential applications in various areas of scientific research, including cancer treatment, neuroprotection, and anti-inflammatory effects. Studies have shown that this compound has cytotoxic effects on cancer cells, including lung cancer, breast cancer, and colon cancer. This compound has also been shown to have neuroprotective effects against oxidative stress and inflammation-induced neuronal damage. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.